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Compound of Interest

Compound Name: 8-Fluoro-3-iodoquinoline

Cat. No.: B1284323 Get Quote

Essential Safety and Handling Guide for 8-Fluoro-3-
iodoquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 8-
Fluoro-3-iodoquinoline (CAS: 866782-59-4). Adherence to these procedures is essential for

ensuring laboratory safety and procedural accuracy.

Hazard Identification and Classification
8-Fluoro-3-iodoquinoline is a chemical compound that requires careful handling due to its

potential health hazards. Based on available safety data sheets, the compound is classified as

follows:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Irritation Category 2 H315: Causes skin irritation

Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure
Category 3

H335: May cause respiratory

irritation
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Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 8-Fluoro-3-
iodoquinoline to minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Must provide a full seal around

the eyes to protect from

splashes. A face shield offers

broader protection.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Thicker gloves

generally offer better

protection. Always use two

pairs of chemotherapy-grade

gloves.

Body Protection Disposable Gown

Made of polyethylene-coated

polypropylene or other

resistant laminate materials.

Standard lab coats are not

sufficient.

Respiratory Protection Air-purifying respirator

A NIOSH-approved full-face or

half-mask air-purifying

respirator is necessary,

especially when handling the

powder form or in case of

aerosol generation.

Foot Protection Chemical-resistant boots

Steel-toed and shank boots to

protect from spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
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1. Preparation and Engineering Controls:

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[3]

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[4]

Decontaminate the work surface before and after handling the compound.

2. Donning PPE:

Follow the correct sequence for putting on PPE: gown, inner gloves, respiratory protection,

eye/face protection, and then outer gloves.

3. Handling the Compound:

When handling the solid (powder) form, be extremely careful to avoid generating dust.[5][6]

Use non-sparking tools to prevent ignition sources.[2]

Do not eat, drink, or smoke in the handling area.[1][2]

Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated

area.[2][5]

4. Decontamination and Doffing PPE:

Wipe down all equipment and surfaces with an appropriate deactivating agent.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The

outer gloves should be removed first.

Emergency Procedures
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Incident Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

your institution's environmental health and

safety department.

Disposal Plan
All waste containing 8-Fluoro-3-iodoquinoline, including contaminated PPE and absorbent

materials, must be treated as hazardous waste.

Containerization: Collect all waste in a clearly labeled, sealed, and chemically resistant

container.

Labeling: The label must include "Hazardous Waste," the full chemical name "8-Fluoro-3-
iodoquinoline," and the associated hazards (e.g., Toxic, Irritant).
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Disposal: Dispose of the waste through your institution's designated hazardous waste

disposal program, following all local, state, and federal regulations.[1][2][5] Do not dispose of

it down the drain or in regular trash.

Workflow for Handling 8-Fluoro-3-iodoquinoline
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Figure 1: Safe Handling and Disposal Workflow for 8-Fluoro-3-iodoquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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